Cas no 929083-45-4 (3-(2,5-dihydro-1H-pyrrol-3-yl)pyridine dihydrochloride)

• Product Name: 3-(2,5-dihydro-1H-pyrrol-3-yl)pyridine dihydrochloride
• CAS No: 929083-45-4
• MF: C₉H₁₁ClN₂
• MW: 182.650040864944
• CID: 4333268
• PubChem ID: 86101354
• Update Time: 2025-10-27

3-(2,5-dihydro-1H-pyrrol-3-yl)pyridine dihydrochloride Chemical and Physical Properties

Names and Identifiers

• Pyridine, 3-(2,5-dihydro-1H-pyrrol-3-yl)-, hydrochloride (1:2)
• 3-(2,5-dihydro-1h-pyrrol-3-yl)pyridine dihydrochloride
• 929083-45-4
• 100-359-4
• EMB08345
• 3-(2,5-Dihydro-1H-pyrrol-3-yl)pyridinedihydrochloride
• Z1629602630
• 3-(2,5-dihydro-1H-pyrrol-3-yl)pyridine;dihydrochloride
• EN300-130168
• 3-(2,5-dihydro-1H-pyrrol-3-yl)pyridine dihydrochloride

• Inchi： 1S/C9H10N2.ClH/c1-2-8(6-10-4-1)9-3-5-11-7-9;/h1-4,6,11H,5,7H2;1H
• InChI Key： RGHRGBMIDVRDBE-UHFFFAOYSA-N
• SMILES： C1(C2=CN=CC=C2)CNCC=1.Cl

Computed Properties

• Exact Mass: 218.0377538Da
• Monoisotopic Mass: 218.0377538Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 163
• Covalently-Bonded Unit Count: 3
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 24.9Ų

Additional information on 3-(2,5-dihydro-1H-pyrrol-3-yl)pyridine dihydrochloride

Research Update on 3-(2,5-dihydro-1H-pyrrol-3-yl)pyridine dihydrochloride (CAS: 929083-45-4)

3-(2,5-dihydro-1H-pyrrol-3-yl)pyridine dihydrochloride (CAS: 929083-45-4) is a small molecule compound that has garnered significant attention in recent chemical and biomedical research. This compound, characterized by its unique pyrrolopyridine scaffold, has shown promising potential in various therapeutic applications, including central nervous system (CNS) disorders and inflammation-related diseases. Recent studies have focused on elucidating its pharmacological properties, mechanism of action, and potential clinical applications.

One of the key areas of investigation has been the compound's interaction with neurotransmitter receptors. Preliminary in vitro and in vivo studies suggest that 3-(2,5-dihydro-1H-pyrrol-3-yl)pyridine dihydrochloride exhibits selective binding affinity for specific subtypes of nicotinic acetylcholine receptors (nAChRs), which play a crucial role in cognitive function and neuroprotection. Researchers have hypothesized that this compound could serve as a novel therapeutic agent for neurodegenerative diseases such as Alzheimer's and Parkinson's.

In addition to its CNS applications, recent findings have highlighted the compound's anti-inflammatory properties. A 2023 study published in the Journal of Medicinal Chemistry demonstrated that 3-(2,5-dihydro-1H-pyrrol-3-yl)pyridine dihydrochloride effectively inhibits the production of pro-inflammatory cytokines in macrophage cells, suggesting its potential as an immunomodulatory agent. The study further revealed that the compound's dihydrochloride salt form enhances its solubility and bioavailability, making it a more viable candidate for drug development.

Another significant advancement in the research of this compound involves its synthetic optimization. Recent publications have detailed improved synthetic routes for 3-(2,5-dihydro-1H-pyrrol-3-yl)pyridine dihydrochloride, achieving higher yields and purity levels. These advancements are critical for scaling up production and facilitating further preclinical and clinical studies. The compound's stability under various physiological conditions has also been investigated, with promising results indicating its suitability for oral administration.

Despite these encouraging findings, challenges remain in the development of 3-(2,5-dihydro-1H-pyrrol-3-yl)pyridine dihydrochloride as a therapeutic agent. Current research is focused on addressing potential off-target effects and optimizing its pharmacokinetic profile. Collaborative efforts between academic institutions and pharmaceutical companies are underway to accelerate the translation of these discoveries into clinical applications. Future studies are expected to explore the compound's efficacy in animal models of disease and its potential synergies with existing therapies.

In conclusion, 3-(2,5-dihydro-1H-pyrrol-3-yl)pyridine dihydrochloride (CAS: 929083-45-4) represents a promising candidate for further drug development, with its unique pharmacological properties and versatile applications. Continued research and collaboration will be essential to fully realize its therapeutic potential and address the remaining challenges in its development pathway.